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Compound of Interest

Compound Name: Malt1-IN-6

Cat. No.: B15142661 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Malt1-IN-6 is a potent and selective inhibitor of the MALT1 (Mucosa-associated lymphoid tissue

lymphoma translocation protein 1) paracaspase. MALT1 is a crucial mediator in the activation

of NF-κB signaling downstream of antigen receptors and other immune receptors.[1][2][3] Its

protease activity is essential for the cleavage of several substrates, including A20, BCL10,

CYLD, and RelB, which collectively regulate immune responses and lymphocyte activation.[4]

Dysregulation of MALT1 activity has been implicated in certain types of lymphomas and

autoimmune diseases, making it an attractive therapeutic target.[2]

These application notes provide detailed protocols for the preparation of Malt1-IN-6 stock

solutions for in vitro research applications. Adherence to these guidelines is crucial for

obtaining accurate and reproducible experimental results.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Malt1-IN-6 is essential for its proper

handling and use.
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Property Value Reference

Molecular Formula C18H12Cl2F3N9O

Molecular Weight 498.25 g/mol

Appearance Solid

Purity >98% (typical) Varies by supplier

Ki for MALT1 protease 9 nM

MALT1 Signaling Pathway
The following diagram illustrates the central role of MALT1 in the NF-κB signaling pathway,

which is inhibited by Malt1-IN-6.
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Caption: MALT1 signaling pathway and the inhibitory action of Malt1-IN-6.

Experimental Protocols
1. Preparation of a 10 mM Stock Solution of Malt1-IN-6 in DMSO

This protocol describes the preparation of a 10 mM stock solution of Malt1-IN-6, a common

concentration for in vitro experiments.

Materials:
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Malt1-IN-6 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of Malt1-IN-6 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of Malt1-IN-6 powder. For example, to prepare 1 mL of a 10

mM solution, weigh out 0.498 mg of Malt1-IN-6 (Molecular Weight = 498.25 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (498.25 g/mol ) * (1000 mg/g) = 0.498

mg

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the Malt1-IN-6 powder. To prepare a 10 mM solution with 0.498 mg of the

compound, add 100 µL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage. When stored properly, the stock solution in DMSO is stable for

several months.

Workflow for Stock Solution Preparation
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The following diagram outlines the workflow for preparing the Malt1-IN-6 stock solution.
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Caption: Workflow for preparing a Malt1-IN-6 stock solution.

2. Safety Precautions

Malt1-IN-6 is a potent bioactive compound. Standard laboratory safety practices should be

strictly followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound.

Handling: Handle the powdered form of Malt1-IN-6 in a chemical fume hood to avoid

inhalation of dust.

Disposal: Dispose of unused material and contaminated waste according to institutional and

local regulations.

Safety Data Sheet (SDS): While a specific SDS for Malt1-IN-6 is not widely available, it is

recommended to consult the SDS for similar potent chemical compounds and handle with

care.

Disclaimer: This information is intended for research use only by qualified professionals. The

user assumes all responsibility for the safe handling and use of Malt1-IN-6. It is crucial to

consult relevant safety data sheets and institutional guidelines before beginning any

experimental work. Solubility and stability may vary depending on the specific batch and

supplier of the compound. Independent verification is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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